molecular formula C16H19NO B8604875 4-(4-Phenylbutoxy)aniline CAS No. 57327-75-0

4-(4-Phenylbutoxy)aniline

Cat. No.: B8604875
CAS No.: 57327-75-0
M. Wt: 241.33 g/mol
InChI Key: JQJDCYNTROSRNS-UHFFFAOYSA-N
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Description

4-(4-Phenylbutoxy)aniline is an aromatic amine derivative characterized by a phenyl-substituted butoxy chain (-O-(CH₂)₄-C₆H₅) attached to the para position of an aniline core.

Properties

CAS No.

57327-75-0

Molecular Formula

C16H19NO

Molecular Weight

241.33 g/mol

IUPAC Name

4-(4-phenylbutoxy)aniline

InChI

InChI=1S/C16H19NO/c17-15-9-11-16(12-10-15)18-13-5-4-8-14-6-2-1-3-7-14/h1-3,6-7,9-12H,4-5,8,13,17H2

InChI Key

JQJDCYNTROSRNS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCCCOC2=CC=C(C=C2)N

Origin of Product

United States

Comparison with Similar Compounds

Molecular and Structural Properties

The table below summarizes key structural differences and similarities between 4-(4-Phenylbutoxy)aniline and related compounds:

Compound Name Molecular Formula Molecular Weight Substituent Key Structural Features
4-(4-Phenylbutoxy)aniline C₁₆H₁₉NO 241.33 4-Phenylbutoxy Bulky aromatic chain, increased lipophilicity
4-Butoxyaniline C₁₀H₁₅NO 165.23 Butoxy (-OC₄H₉) Linear alkoxy chain, moderate flexibility
4-Phenoxyaniline C₁₂H₁₁NO 185.22 Phenoxy (-OC₆H₅) Aromatic substituent, electron-donating
4-[(3-Phenylpropoxy)methyl]aniline C₁₆H₁₉NO 241.33 3-Phenylpropoxymethyl Branched phenylpropoxy group, steric hindrance
  • Steric Effects : The phenylbutoxy group in 4-(4-Phenylbutoxy)aniline imposes greater steric hindrance than linear alkoxy groups (e.g., 4-butoxyaniline) but less than branched analogs like 4-[(3-phenylpropoxy)methyl]aniline .
  • Electronic Effects: The phenylbutoxy group is electron-donating via the oxygen atom, activating the aniline ring toward electrophilic substitution, similar to phenoxy substituents .

Physical and Chemical Properties

  • Solubility: The phenylbutoxy group enhances lipophilicity compared to 4-butoxyaniline, likely reducing water solubility.
  • Melting/Boiling Points: Longer and bulkier substituents generally lower melting points by disrupting crystal packing. For example, 4-butoxyaniline (MW 165.23) may have a lower melting point than 4-phenoxyaniline (MW 185.22) due to increased chain flexibility. 4-(4-Phenylbutoxy)aniline (MW 241.33) is expected to have intermediate properties, balancing aromatic rigidity and chain length .

Toxicity and Environmental Impact

  • Toxicity: Limited data exist for most analogs. 4-Butoxyaniline is noted for incomplete toxicity characterization, requiring handling by trained professionals . Similar precautions likely apply to 4-(4-Phenylbutoxy)aniline.
  • Ecological Data: No persistence, bioaccumulation, or toxicity (PBT) data are available for related compounds, highlighting a critical research gap .

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